5-bromo-1-(4-methylbenzyl)-3-nitro-1H-1,2,4-triazole

• Molecular Formula: C10H9BrN4O2
• Molecular Weight: 297.11 g/mol
• IUPAC Name: 5-bromo-1-[(4-methylphenyl)methyl]-3-nitro-1,2,4-triazole
• InChI: InChI=1S/C10H9BrN4O2/c1-7-2-4-8(5-3-7)6-14-9(11)12-10(13-14)15(16)17/h2-5H,6H2,1H3
• InChI Key: LXESAZHMDVABGG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(=NC(=N2)[N+](=O)[O-])Br

Description

5-bromo-1-(4-methylbenzyl)-3-nitro-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 5-bromo-1-(4-methylbenzyl)-3-nitro-1H-1,2,4-triazole involves the inhibition of DNA synthesis. This compound targets the enzymes involved in DNA replication and prevents the formation of new DNA strands. This leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit bacterial and fungal growth, and disrupt insect and plant development.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-1-(4-methylbenzyl)-3-nitro-1H-1,2,4-triazole in lab experiments include its high purity, easy synthesis method, and potential applications in various fields. However, the limitations of this compound include its toxicity and potential environmental impact.

Future Directions

There are several future directions for the study of 5-bromo-1-(4-methylbenzyl)-3-nitro-1H-1,2,4-triazole. One potential direction is the development of new synthesis methods that are more environmentally friendly. Another direction is the study of the compound's potential applications in agriculture, such as its use as an herbicide or insecticide. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential applications in cancer treatment.

Synthesis Methods

The synthesis method of 5-bromo-1-(4-methylbenzyl)-3-nitro-1H-1,2,4-triazole involves the reaction of 4-methylbenzylamine with 5-bromo-3-nitro-1H-1,2,4-triazole in the presence of a catalyst. The reaction takes place under mild conditions and yields high purity products.

Scientific Research Applications

5-bromo-1-(4-methylbenzyl)-3-nitro-1H-1,2,4-triazole has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit antitumor, antibacterial, and antifungal activities. It has also been studied for its potential use as an insecticide and herbicide.